4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-chloro-1-methyl-N-(1,3-thiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C8H7ClN4OS/c1-13-4-5(9)6(12-13)7(14)11-8-10-2-3-15-8/h2-4H,1H3,(H,10,11,14)
• InChI Key: NTWQMBHXSDMSKW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=N1)C(=O)NC2=NC=CS2)Cl
• Molecular Formula: C8H7ClN4OS
• Molecular Weight: 242.69 g/mol
• Solubility: 32.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound belongs to the class of thiazole-containing pyrazole derivatives and has been studied extensively for its biological activities.

Mechanism of Action

The mechanism of action of 4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide is not fully understood. However, it has been suggested that it exerts its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It also inhibits the growth of microorganisms by disrupting their cell wall synthesis.
Biochemical and Physiological Effects:
4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide has been shown to induce DNA damage in cancer cells, leading to their death. It also inhibits the activity of enzymes involved in the synthesis of cell wall components in microorganisms. However, the exact biochemical and physiological effects of this compound are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide in lab experiments is its potent biological activity against cancer cells and microorganisms. This makes it a promising candidate for the development of new drugs. However, the limitations of this compound include its low solubility in water and its potential toxicity to normal cells.

Future Directions

There are several future directions for the study of 4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide. One of the main areas of research is the development of new drugs based on this compound for the treatment of cancer and infectious diseases. Another area of research is the study of its mechanism of action and its potential toxicity to normal cells. Additionally, the synthesis of new derivatives of this compound with improved solubility and bioactivity is an area of interest for future research.

Synthesis Methods

The synthesis of 4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide can be achieved by the reaction of 4-chloro-1-methylthiosemicarbazide with 2-bromoacetyl chloride in the presence of triethylamine. The resulting intermediate is then reacted with 2-hydrazinyl-1,3-thiazole to obtain the final product.

Scientific Research Applications

4-chloro-1-methyl-N-1,3-thiazol-2-yl-1H-pyrazole-3-carboxamide has been extensively studied for its biological activities. It has been found to exhibit potent antitumor activity against various cancer cell lines, including breast, lung, and colon cancer cells. It also shows promising antibacterial and antifungal activities against various microorganisms.